2,5-Dimethylbenzoxazole
Overview
Description
2,5-Dimethylbenzoxazole is a chemical compound with the molecular formula C9H9NO . It is also known by other names such as 2,5-Dimethylbenzo[d]oxazole, BENZOXAZOLE, 2,5-DIMETHYL-, and 2,5-Dimethyl-1,3-benzoxazole . The molecular weight of 2,5-Dimethylbenzoxazole is 147.17 g/mol .
Molecular Structure Analysis
The InChI representation of 2,5-Dimethylbenzoxazole is InChI=1S/C9H9NO/c1-6-3-4-9-8(5-6)10-7(2)11-9/h3-5H,1-2H3 . The Canonical SMILES representation is CC1=CC2=C(C=C1)OC(=N2)C . These representations provide a detailed view of the molecular structure of 2,5-Dimethylbenzoxazole.
Physical And Chemical Properties Analysis
2,5-Dimethylbenzoxazole has a density of 1.1±0.1 g/cm3, a boiling point of 218.5±0.0 °C at 760 mmHg, and a vapour pressure of 0.2±0.4 mmHg at 25°C . The enthalpy of vaporization is 43.6±3.0 kJ/mol . The compound has a molar refractivity of 44.1±0.3 cm3 . It has 2 hydrogen bond acceptors and no hydrogen bond donors . The polar surface area is 26 Å2 .
Scientific Research Applications
Thermochemistry
2,5-Dimethylbenzoxazole has been studied extensively in the field of thermochemistry . The standard molar energies of combustion of 2,5-dimethylbenzoxazole were measured by static-bomb combustion calorimetry . The standard molar enthalpies of vaporization, at T = 298.15 K, were obtained from high-temperature Calvet microcalorimetry . These experimental results enable the calculation of the standard molar enthalpies of formation in the gaseous state, at T = 298.15 K .
Computational Chemistry
Computational chemistry has been used to study 2,5-Dimethylbenzoxazole . High-level ab initio molecular orbital calculations at the G3(MP2)//B3LYP level of theory have been performed . The theoretically estimated gas-phase enthalpies of formation were calculated and compared with the experimental results .
Drug Synthesis
Benzoxazole derivatives, including 2,5-Dimethylbenzoxazole, are key structural units present in a wide range of natural products . They are appealing targets in drug synthesis due to their recognized biological and therapeutic activities .
Optical Sensors
These heterocyclic compounds present good optical properties . They have been described as sensing materials, namely as fluorescent and/or colorimetric optical sensors for metals , anionic species , and pharmaceutical analysis .
Catalytic Applications
There is an interest in benzoxazole derivatives for catalytic applications .
Organic Light-Emitting Diodes
Benzoxazole derivatives are used in the production of organic light-emitting diodes .
Energy Storage Devices
Benzoxazole derivatives are used in high-performance energy storage devices, where they are used in the manufacture of supercapacitors .
Pharmacological Activities
A plethora of benzoxazole derivatives have been synthesized and evaluated for their pharmacological activities . They have been found to interact with key biological targets implicated in diseases such as cancer, diabetes, pain, inflammation, and cardiovascular disorders .
Safety and Hazards
When handling 2,5-Dimethylbenzoxazole, it is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes . Personal protective equipment should be used, and adequate ventilation should be ensured . All sources of ignition should be removed, and personnel should be evacuated to safe areas .
Mechanism of Action
Target of Action
2,5-Dimethylbenzoxazole is a heterocyclic compound that has been recognized for its diverse biological and therapeutic activities . .
Mode of Action
It’s known that benzoxazole derivatives, in general, have been described as having good optical properties, being used as fluorescent and/or colorimetric optical sensors for metals, anionic species, and pharmaceutical analysis
Biochemical Pathways
Benzoxazole derivatives have been shown to have a wide range of biological activities, suggesting that they may interact with multiple biochemical pathways .
Pharmacokinetics
The compound’s molecular weight is 1471739 , which could influence its bioavailability and pharmacokinetic properties.
Result of Action
Benzoxazole derivatives are known for their recognized biological and therapeutic activities , suggesting that 2,5-Dimethylbenzoxazole may have similar effects.
properties
IUPAC Name |
2,5-dimethyl-1,3-benzoxazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9NO/c1-6-3-4-9-8(5-6)10-7(2)11-9/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XVQGFGKAPKEUFT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)OC(=N2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7063974 |
Source
|
| Record name | Benzoxazole, 2,5-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7063974 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
147.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,5-Dimethylbenzoxazole | |
CAS RN |
5676-58-4 |
Source
|
| Record name | 2,5-Dimethylbenzoxazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5676-58-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,5-Dimethylbenzoxazole | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005676584 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,5-Dimethylbenzoxazole | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=93785 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | Benzoxazole, 2,5-dimethyl- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Benzoxazole, 2,5-dimethyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID7063974 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,5-dimethylbenzoxazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.024.669 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2,5-DIMETHYLBENZOXAZOLE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/518Y7AS4WL | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the structural characterization of 2,5-Dimethylbenzoxazole and its platinum complex?
A: 2,5-Dimethylbenzoxazole (C9H9NO) is an aromatic compound with a benzoxazole core structure substituted with methyl groups at the 2 and 5 positions. While spectroscopic data for the free ligand is limited in the provided papers, its platinum(II) complex, cis-Diamminechloro(2,5-dimethylbenzoxazole-N1)platinum(II) nitrate ([PtCl(NH3)2(C9H9NO)]NO3), has been structurally characterized []. X-ray crystallography revealed a square-planar coordination around the platinum atom with the 2,5-Dimethylbenzoxazole ligand coordinated through the nitrogen atom. The aromatic ring of the ligand and the platinum coordination plane exhibit a dihedral angle of 71.0(2)°.
Q2: What other metal complexes incorporating 2,5-Dimethylbenzoxazole have been reported in the literature?
A: Beyond gold(III) and platinum(II) complexes, 2,5-Dimethylbenzoxazole has been investigated as a ligand for other transition metals. Studies describe the synthesis and characterization of palladium(II) [] and copper(II) [] complexes with this ligand. These studies often focus on spectroscopic characterization, providing insights into the coordination chemistry of 2,5-Dimethylbenzoxazole.
Q3: Has the thermochemistry of 2,5-Dimethylbenzoxazole been studied?
A: Yes, experimental and computational studies have investigated the thermochemical properties of 2,5-Dimethylbenzoxazole []. These investigations likely provide information about the molecule's stability and potential energy landscape, which are relevant for understanding its reactivity and interactions.
Q4: Are there any known Structure-Activity Relationship (SAR) studies related to 2,5-Dimethylbenzoxazole and its derivatives?
A: While the provided abstracts don't delve into specific SAR studies, the fact that researchers are exploring gold(III) complexes with different benzoxazole derivatives, including 2-methylbenzoxazole [], suggests an interest in understanding how structural modifications impact biological activity. This would be a crucial area for future research to optimize the efficacy and selectivity of these compounds.
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